3-(Difluoromethyl)-5-fluorobenzoic acid

• IUPAC Name: 3-(difluoromethyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C8H5F3O2/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,7H,(H,12,13)
• InChI Key: RZXIDADGPWMBDO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)C(F)F
• Molecular Formula: C8H5F3O2
• Molecular Weight: 190.12 g/mol

Description

“3-(Difluoromethyl)-5-fluorobenzoic acid” is a mono constituent organic substance. Its molecular formula is C6H6F2N2O2. It is registered under the REACH Regulation and is manufactured in and/or imported to the European Economic Area, for intermediate use only.

Synthesis Analysis

The synthesis of “3-(Difluoromethyl)-5-fluorobenzoic acid” and its derivatives has been reported in several studies. For instance, one study reported the synthesis of fungicidally active succinate dehydrogenase inhibitors with novel difluoromethylated heterocyclic acid moieties. Another study reported the synthesis of 15 new pyrazole-4-carboxylic oxime ester derivatives.

Molecular Structure Analysis

The molecular structure of “3-(Difluoromethyl)-5-fluorobenzoic acid” has been confirmed by 1H NMR, 13C NMR, HRMS, and X-ray diffraction. The molecular structure is based on structures generated from information available in ECHA’s databases.

Scientific Research Applications

Late-Stage Difluoromethylation in Organic Synthesis

• Applications :
  • .

Hydrogen-Bond Donor Properties

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Fungicidally Active Succinate Dehydrogenase Inhibitors (SDHIs)

• .

Functionalizing Fluorine-Containing Heterocycles

• .

Safety and Hazards

According to the notifications provided by companies to ECHA in REACH registrations, this substance is harmful if swallowed. Other hazards include skin irritation and eye irritation. It’s recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and use non-sparking tools.

Future Directions

The future directions for “3-(Difluoromethyl)-5-fluorobenzoic acid” and its derivatives could involve further exploration of their fungicidal activities. The development of unique synthesis routes for these compounds, such as the van Leusen pyrrole synthesis and the halogen dance reaction, could also be a focus of future research.

Mechanism of Action

Target of Action

It’s structurally similar compound, 3-(difluoromethyl)-1-methyl-1h-pyrazole-4-carboxylic acid, is known to inhibit succinate dehydrogenase (sdhi) . Succinate dehydrogenase plays a crucial role in the mitochondrial respiratory chain .

Mode of Action

Based on the action of its structurally similar compound, it might inhibit succinate dehydrogenase, a key enzyme in the mitochondrial respiratory chain . This inhibition could disrupt the energy production in cells, leading to various downstream effects.

Biochemical Pathways

The inhibition of succinate dehydrogenase by its structurally similar compound would affect the citric acid cycle (also known as the krebs cycle or tca cycle), which is a key metabolic pathway for energy production .

Result of Action

The inhibition of succinate dehydrogenase by its structurally similar compound could lead to disruption of energy production in cells, potentially leading to cell death .